Cas no 103137-93-5 (L-Alaninamide,1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl-D-alanyl-N-methyl- (9CI))
103137-93-5 structure
Product Name:L-Alaninamide,1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl-D-alanyl-N-methyl- (9CI)
CAS No:103137-93-5
MF:C17H30N4O5
MW:370.443904399872
CID:185357
PubChem ID:128236
Update Time:2025-04-19
L-Alaninamide,1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl-D-alanyl-N-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- L-Alaninamide,1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl-D-alanyl-N-methyl- (9CI)
- N-tert-butyloxycarbonyl-prolyl-alanyl-alanyl-methylamide
- 1-((1,1-Dimethylethoxy)carbonyl)-L-prolyl-D-alanyl-N-methyl-L-alaninamide
- 1-(tert-butoxycarbonyl)-L-prolyl-N-[(2S)-2-(methylamino)propanoyl]-D-alaninamide
- BPAAM
- L-Alaninamide, 1-((1,1-dimethylethoxy)carbonyl)-L-prolyl-D-alanyl-N-methyl-
- N-t-Boc-pro-ala-ala-nhch3
- DTXSID60908210
- 1-(tert-Butoxycarbonyl)-N-(1-{[1-hydroxy-2-(methylamino)propylidene]amino}-1-oxopropan-2-yl)pyrrolidine-2-carboximidic acid
- 103137-93-5
- tert-butyl (2S)-2-[[(2R)-1-[[(2S)-2-(methylamino)propanoyl]amino]-1-oxopropan-2-yl]carbamoyl]pyrrolidine-1-carboxylate
-
- Inchi: 1S/C17H30N4O5/c1-10(18-6)13(22)20-14(23)11(2)19-15(24)12-8-7-9-21(12)16(25)26-17(3,4)5/h10-12,18H,7-9H2,1-6H3,(H,19,24)(H,20,22,23)/t10-,11+,12-/m0/s1
- InChI Key: CERPSWNFVMCZAO-TUAOUCFPSA-N
- SMILES: O(C(C)(C)C)C(N1CCC[C@H]1C(N[C@@H](C(NC([C@H](C)NC)=O)=O)C)=O)=O
Computed Properties
- Exact Mass: 370.2218
- Monoisotopic Mass: 370.22162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 558
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 117
Experimental Properties
- Density: 1.162
- Boiling Point: 565.3°Cat760mmHg
- Flash Point: 295.7°C
- Refractive Index: 1.505
- PSA: 116.84
L-Alaninamide,1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl-D-alanyl-N-methyl- (9CI) Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
103137-93-5 (L-Alaninamide,1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl-D-alanyl-N-methyl- (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent